Cas no 572923-05-8 ((s)-4-phenyl-3-p-tolyloxazolidin-2-one)

• Product name: (s)-4-phenyl-3-p-tolyloxazolidin-2-one
• CAS No: 572923-05-8
• MF: C₁₆H₁₅NO₂
• MW: 253.2958
• CID: 946781
• PubChem ID: 12158685

(s)-4-phenyl-3-p-tolyloxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (s)-4-phenyl-3-p-tolyloxazolidin-2-one
• DTXSID40478840
• ZINC21996753
• (S)-4-Phenyl-3-(p-tolyl)oxazolidin-2-one
• 572923-05-8

• Inchi： InChI=1S/C16H15NO2/c1-12-7-9-14(10-8-12)17-15(11-19-16(17)18)13-5-3-2-4-6-13/h2-10,15H,11H2,1H3/t15-/m1/s1
• InChI Key： QENWQHDTOBJPJL-OAHLLOKOSA-N
• SMILES： CC1=CC=C(C=C1)N2C(COC2=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.195
• Boiling Point: 400.7°C at 760 mmHg
• Flash Point: 196.2°C
• Refractive Index: 1.603
• PSA: 29.54